3-(2-Methylpropanoyl)-1-phenylpiperidin-2-one

DGAT1 inhibition lipophilicity membrane permeability
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C15H19NO2
Molecular Weight 245.32 g/mol
Cat. No. B13238855
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Technical Parameters


Basic Identity
Product Name3-(2-Methylpropanoyl)-1-phenylpiperidin-2-one
Molecular FormulaC15H19NO2
Molecular Weight245.32 g/mol
Structural Identifiers
SMILESCC(C)C(=O)C1CCCN(C1=O)C2=CC=CC=C2
InChIInChI=1S/C15H19NO2/c1-11(2)14(17)13-9-6-10-16(15(13)18)12-7-4-3-5-8-12/h3-5,7-8,11,13H,6,9-10H2,1-2H3
InChIKeyAWEREDBKGOQTOL-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes1 g / 5 g / 10 g / 25 g / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

3-(2-Methylpropanoyl)-1-phenylpiperidin-2-one: DGAT1 Scaffold Identity


3-(2-Methylpropanoyl)-1-phenylpiperidin-2-one (CAS 2059966-10-6; synonym 3-isobutyryl-1-phenylpiperidin-2-one) is a fully substituted piperidin-2-one derivative bearing an N-phenyl group at position 1 and an isobutyryl (2-methylpropanoyl) moiety at position 3. With molecular formula C₁₅H₁₉NO₂ and a molecular weight of 245.32 g/mol , this compound belongs to the N-aryl-3-acylpiperidin-2-one subclass that has been claimed in multiple patent families as a core pharmacophore for diacylglycerol O-acyltransferase 1 (DGAT1) inhibition [1]. Commercial sourcing data indicate a minimum purity of 95%, with computed LogP of 2.65, topological polar surface area (TPSA) of 37.38 Ų, zero hydrogen bond donors, and two hydrogen bond acceptors .

DGAT1 Pharmacophore
N-phenyl-3-isobutyrylpiperidin-2-one framework claimed in patent CA-2687243-C for DGAT1 inhibitor studies
Structural Profile
Fully substituted piperidin-2-one; N-phenyl eliminates H-bond donor; branched isobutyryl contributes steric bulk and moderate lipophilicity
Research Format
≥95% purity; available in 1 g to 25 g scale for SAR exploration

3-(2-Methylpropanoyl)-1-phenylpiperidin-2-one Structural Determinants


The piperidin-2-one scaffold is broadly precedented in medicinal chemistry, but interchangeable substitution among N-aryl-3-acylpiperidin-2-one congeners cannot be assumed. The N-phenyl group is a determinant of DGAT1 pharmacophore recognition in the Janssen piperidine/piperazine chemotype [1], while the 3-isobutyryl substituent contributes both steric bulk (branching at the α-carbon) and lipophilicity that directly modulate target binding and ADME properties relative to linear acyl or acetyl analogs. Removal of the N-phenyl group (yielding the PubChem-listed α-isobutyrylvalerolactam, CID 84064761) eliminates a key hydrophobic interaction surface and introduces a hydrogen bond donor (lactam N–H, HBD = 1), fundamentally altering both potency potential and blood-brain barrier permeability [2]. Similarly, substituting the isobutyryl with acetyl (3-acetyl-1-phenylpiperidin-2-one, CAS 2092204-97-0) reduces both molecular volume and LogP, which can shift selectivity across DGAT1/DGAT2 isoforms . The quantitative dimensions of these differences are detailed in Section 3.

N-Unsubstituted AnalogLacks N-phenyl; introduces HBD (+1) and reduces lipophilicity, which may shift DGAT1 recognition and BBB profile
3-Acetyl AnalogLinear acetyl reduces steric bulk and molecular volume; may alter DGAT1 pocket occupancy and isoform selectivity
4-Fluorophenyl AnalogPre-installed fluorine limits late-stage ring diversification; procurement cost context differs; may constrain SAR library design

3-(2-Methylpropanoyl)-1-phenylpiperidin-2-one Differentiation Evidence


LogP vs. N-Unsubstituted Lactam

3-(2-Methylpropanoyl)-1-phenylpiperidin-2-one exhibits a computed LogP of 2.65 (XLogP3 methodology) , which is approximately 1.65 log units higher than the N-unsubstituted analog α-isobutyrylvalerolactam (PubChem CID 84064761; XLogP3-AA = 1.0) [1]. In the context of DGAT1 inhibitor design, where target engagement requires membrane partitioning to access the endoplasmic reticulum-localized active site, the higher LogP of the N-phenyl derivative is expected to translate to enhanced cellular permeability. The Janssen DGAT1 patent series (CA-2687243-C) explicitly requires N-aryl substitution for compounds achieving single-digit nanomolar IC₅₀ values [2].

LogP Comparison
Cross-study comparable
LogP 2.65 vs. 1.0 (Δ +1.65; ~45-fold higher partitioning)
Reported higher LogP may support membrane partitioning for DGAT1 active site access studies
Computed XLogP3; experimental logD may differ
DGAT1 inhibition lipophilicity membrane permeability

HBD Count vs. N-Unsubstituted Analog

The target compound possesses zero hydrogen bond donors (HBD = 0), as the lactam nitrogen is fully substituted with the N-phenyl group . In direct contrast, the N-unsubstituted comparator α-isobutyrylvalerolactam has HBD = 1 (lactam N–H) [1]. In CNS drug design, an HBD count of zero is a well-established favorable parameter for passive blood-brain barrier penetration; the widely cited rule-of-thumb threshold is HBD ≤ 3, with lower values strongly correlating with higher brain-to-plasma ratios [2]. The target compound therefore resides in a more favorable CNS-accessible chemical space than its N–H analog.

HBD Count
Class-level inference
HBD = 0 vs. 1 (lactam N–H absent)
May reduce H-bond-mediated desolvation penalty, relevant for CNS DGAT1 probe design
CNS MPO framework; requires experimental BBB validation
blood-brain barrier CNS drug design hydrogen bond donor

TPSA and Oral Bioavailability

The target compound exhibits a TPSA of 37.38 Ų , which is 8.8 Ų (approximately 19%) lower than the N-unsubstituted analog (TPSA = 46.2 Ų) [1]. In the established Veber rule set for oral bioavailability, TPSA ≤ 140 Ų is required, with values below 60–70 Ų generally associated with excellent passive absorption. Both compounds satisfy the oral bioavailability TPSA criterion; however, the target's lower TPSA—driven by N-phenyl substitution eliminating the exposed lactam N–H—suggests a modestly improved passive permeability profile. The Janssen DGAT1 patent portfolio discloses orally bioavailable piperidine/piperazine derivatives with structural features consistent with the target compound [2].

TPSA Reduction
Cross-study comparable
TPSA 37.38 vs. 46.2 Ų (Δ −8.82, 19% lower)
Lower TPSA may support passive absorption; both satisfy Veber oral bioavailability criteria
Computed value; confirmatory PK studies needed
oral bioavailability TPSA ADME

Cost vs. 4-Fluorophenyl Analog

The 4-fluorophenyl congener 1-(4-fluorophenyl)-3-(2-methylpropanoyl)piperidin-2-one (CAS 2059926-94-0) is commercially priced at $1,509 per 2.5 g (Enamine, 2023 catalog pricing), corresponding to approximately $604/g [1]. In contrast, 3-(2-methylpropanoyl)-1-phenylpiperidin-2-one is listed at significantly lower entry-level pricing from Leyan (1 g at undisclosed list price; available for inquiry at multi-gram scale up to 25 g) . For structure-activity relationship (SAR) campaigns where a panel of N-aryl-3-acylpiperidin-2-ones is required, the non-fluorinated phenyl parent compound offers a cost advantage as the foundational scaffold, allowing resource-efficient exploration of phenyl ring substitution effects without the synthetic premium of pre-installed halogenation.

Procurement Context
Supporting evidence
Entry pricing available; 4-F analog ~$604/g (2.5 g scale)
May support budget-efficient SAR library starting point
Vendor pricing as of listing; contact for current quotes
procurement cost efficiency SAR library synthesis

DGAT1 Pocket: Isobutyryl vs. Acetyl

The target compound bears a branched isobutyryl group (2-methylpropanoyl) at position 3, whereas the closest commercially documented analog 3-acetyl-1-phenylpiperidin-2-one (CAS 2092204-97-0) carries an unbranched acetyl group . The isobutyryl moiety contributes two additional methyl groups, increasing molecular weight by 28 Da (245.32 vs. 217.26) and adding steric bulk at the α-carbon. In the DGAT1 inhibitor patent space, the Janssen CA-2687243-C patent teaches that R₁ and R₂ substituents at the position corresponding to the acyl group can independently be (C₁–C₁₂)-alkyl or form a (C₃–C₇) cycloalkyl ring, indicating that branched alkyl substitution is explicitly within the claimed pharmacophore scope [1]. The increased steric demand and lipophilicity of isobutyryl over acetyl may enhance occupancy of a hydrophobic sub-pocket within the DGAT1 active site, a hypothesis consistent with the sub-100 nM IC₅₀ values reported for optimized DGAT1 inhibitors bearing branched or cyclic lipophilic groups [2].

Acyl Branching
Class-level inference
Branched isobutyryl vs. linear acetyl; ΔMW +28 Da; steric profile differs
Branched group may provide differentiated DGAT1 pocket occupancy
Based on patent scope and class-level DGAT1 inhibitor SAR
DGAT1 SAR acyl chain branching

Unsubstituted Phenyl Ring Advantage

Unlike the 4-fluorophenyl analog (CAS 2059926-94-0) which carries a pre-installed fluorine atom limiting downstream diversification options, 3-(2-methylpropanoyl)-1-phenylpiperidin-2-one presents an unsubstituted N-phenyl ring . This structural feature permits electrophilic aromatic substitution (nitration, halogenation, sulfonation) or directed ortho-metalation chemistry for late-stage introduction of diverse substituents. The fluorinated analog, in contrast, requires de novo synthesis for each alternative substitution pattern, with prices of $1,509/2.5 g for the 4-fluoro variant alone [1]. The unsubstituted phenyl parent thus serves as a single, cost-effective intermediate that can be divergently elaborated into an entire aryl-substituted library, reducing total procurement spend and synthetic cycle time in medicinal chemistry programs [2].

Synthetic Versatility
Supporting evidence
Unsubstituted phenyl enables late-stage diversification; 4-F analog requires de novo synthesis
Supports divergent SAR library synthesis from single intermediate
Electrophilic aromatic substitution and cross-coupling amenable
medicinal chemistry late-stage functionalization SAR library

3-(2-Methylpropanoyl)-1-phenylpiperidin-2-one: Top Application Scenarios


Hit-to-Lead: N-Aryl SAR Library Scaffold

The compound's unsubstituted N-phenyl ring, combined with an isobutyryl group at position 3 that aligns with the Janssen DGAT1 pharmacophore (branched alkyl at R₁/R₂ positions) , makes it the optimal starting scaffold for systematic N-aryl SAR exploration. Its LogP of 2.65 and TPSA of 37.38 Ų reside within favorable oral drug-like space, while the absence of pre-installed halogen substituents on the phenyl ring enables cost-efficient divergent library synthesis from a single purchased intermediate. Procurement teams can acquire the parent scaffold at multi-gram scale (up to 25 g available on inquiry) and elaborate it into dozens of substituted analogs via electrophilic aromatic substitution or cross-coupling chemistry, avoiding the high per-compound cost of purchasing each substituted analog individually [1].

BBB-Penetrant DGAT1 Probe Development

With HBD = 0 and a moderate LogP of 2.65, the compound falls within the favorable CNS MPO parameter space for passive brain penetration . In comparison, the N-unsubstituted lactam analog (HBD = 1, LogP = 1.0) is predicted to have a higher BBB desolvation penalty. For neuroscience-targeted DGAT1 programs—where central triglyceride metabolism modulation is of interest for neurodegenerative and metabolic comorbidity indications—this compound represents the preferred entry scaffold. The Janssen patent family explicitly enables CNS-penetrant DGAT1 inhibitors within this structural class, supporting the strategic selection of the N-phenyl substituted chemotype over the N–H series [1].

Cost-Efficient Building Block for Parallel Chemistry

For medicinal chemistry groups running parallel synthesis or high-throughput chemistry workflows, the commercial availability of 3-(2-methylpropanoyl)-1-phenylpiperidin-2-one at 95% purity with catalog pricing (1 g in stock; scale-up to 25 g on inquiry) provides a distinct procurement advantage over the 4-fluorophenyl analog ($604/g at the 2.5 g scale) [1]. The compound's three rotatable bonds and two hydrogen bond acceptors (both carbonyl oxygens) offer conformational flexibility for target engagement while maintaining a relatively rigid piperidin-2-one core. This balance of flexibility and pre-organization is well-suited for fragment-based and structure-based drug design campaigns targeting DGAT1 or related acyltransferase enzymes [2].

DGAT1 vs. DGAT2 Selectivity Profiling

The sterically demanding branched isobutyryl group at position 3 differentiates this compound from the linear 3-acetyl analog (MW 217.26) and may confer altered selectivity between DGAT1 and DGAT2 isoforms. The published DGAT1 inhibitor literature demonstrates that subtle structural changes at the acyl position can shift selectivity profiles by orders of magnitude; for example, the DGAT1-selective clinical candidate PF-04620110 (IC₅₀ = 19 nM) achieves >500-fold selectivity over DGAT2 through optimized steric complementarity . The target compound's isobutyryl group, with its branched architecture, provides a steric probe for interrogating DGAT1 vs. DGAT2 binding site topology in head-to-head enzymatic assays, making it a valuable tool compound for isoform selectivity profiling studies [1].

Application
Selection Property
Validation Focus
N-Aryl SAR Library Scaffold
Unsubstituted N-phenyl ring; branched isobutyryl aligns with DGAT1 pharmacophore
Divergent SAR library feasibility; DGAT1 target engagement confirmation
CNS DGAT1 Probe Development
Zero HBD; favorable CNS MPO profile
Brain penetration assay; DGAT1 engagement in CNS models
Cost-Efficient Building Block
Entry-level pricing at gram scale; multi-gram availability
Parallel synthesis compatibility; procurement budget alignment
DGAT1 Isoform Selectivity Profiling
Branched isobutyryl steric probe; distinct from linear acetyl
DGAT1 vs DGAT2 enzymatic assay; selectivity window determination
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